Cas no 26381-80-6 (1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester)

1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester structure
26381-80-6 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester
CAS No:26381-80-6
MF:C10H16N2O2
MW:196.246242523193
CID:254212
PubChem ID:23006097
Update Time:2025-04-19

1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester
    • ethyl 2,5-diethylpyrazole-3-carboxylate
    • 1,3-Diethylpyrazol-5-carbonsaeure-ethylester
    • 1.3-Diethyl-1H-pyrazole-5-carboxylic acid ethyl ester
    • 2,5-diethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • 2,5-diethyl-3-pyrazolecarboxylic acid ethyl ester
    • AKOS003673632
    • DTXSID40629693
    • 1H-Pyrazole-5-carboxylic acid, 1,3-diethyl-, ethyl ester
    • Ethyl 1,3-diethyl-1H-pyrazole-5-carboxylate
    • 26381-80-6
    • A818411
    • 1H-Pyrazole-5-carboxylicacid,1,3-diethyl-,ethyl ester
    • Inchi: 1S/C10H16N2O2/c1-4-8-7-9(10(13)14-6-3)12(5-2)11-8/h7H,4-6H2,1-3H3
    • InChI Key: WLRHZZLGOPMENP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(CC)=NN1CC)=O

Computed Properties

  • Exact Mass: 196.12100
  • Monoisotopic Mass: 196.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.1A^2

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.64210

1H-Pyrazole-5-carboxylicacid, 1,3-diethyl-, ethyl ester Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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